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Compound of Interest

Compound Name: (R)-NVS-ZP7-4

Cat. No.: B15579830 Get Quote

Introduction

(R)-NVS-ZP7-4 is a potent and selective inhibitor of the SLC39A7 (ZIP7) zinc transporter.[1][2]

[3] This inhibition modulates zinc levels within the endoplasmic reticulum (ER), which in turn

interferes with the Notch signaling pathway, a critical pathway in cell-cell communication and

development.[4] Consequently, (R)-NVS-ZP7-4 can induce ER stress and apoptosis, making it

a valuable chemical probe for studying cancer biology, particularly in contexts like T cell acute

lymphoblastic leukemia (T-ALL).[1][4] Accurate and consistent preparation of stock solutions is

paramount for obtaining reproducible results in downstream cellular and biochemical assays.

This document provides a detailed protocol for the preparation, storage, and handling of (R)-
NVS-ZP7-4 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Principle

A stock solution is a concentrated solution that is diluted to a lower concentration for actual

use. Preparing a stock solution involves accurately weighing the solid compound and

dissolving it in a precise volume of a suitable solvent to achieve a specific molar concentration.

This method ensures accuracy and minimizes the waste of valuable reagents. Given the

properties of (R)-NVS-ZP7-4, high-purity, anhydrous DMSO is the recommended solvent for

creating high-concentration stock solutions.

Physicochemical and Solubility Data
The following table summarizes the key quantitative data for (R)-NVS-ZP7-4.
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Property Value Reference(s)

Molecular Formula C₂₈H₂₈FN₅OS [1][3][5]

Molecular Weight 501.62 g/mol [2][5][6][7]

CAS Number

2349367-89-9 (for S-isomer,

often used interchangeably in

literature)

[1][3][5][6]

Appearance
White to beige or light yellow

solid powder
[2]

Purity ≥98% (by HPLC) [1]

Solubility in DMSO

Up to 100 mg/mL (199.35

mM).[2][6] Note: Some sources

report lower solubility (e.g., 2

mg/mL). High concentrations

may require ultrasonication.

Storage (Solid)
-20°C, protected from light.

Stable for ≥ 4 years.
[1][2]

Storage (Stock Solution)

Aliquot and store at -80°C (up

to 1 year) or -20°C (up to 1

month).[2][6]

Note on Solubility: There is a significant range in reported solubility values. It is critical to use

fresh, anhydrous (hygroscopic) DMSO, as absorbed moisture can significantly reduce the

solubility of the compound.[2][6] If the desired concentration is high (e.g., >10 mM), gentle

warming or ultrasonication may be necessary to achieve complete dissolution.[2] Always start

with a small amount of solvent and ensure the compound is fully dissolved before adding the

final volume.

Experimental Protocol
1. Materials and Equipment

(R)-NVS-ZP7-4 solid powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.01 mg)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for high concentrations)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

2. Safety Precautions

(R)-NVS-ZP7-4 is for research use only and should not be used for human or veterinary

purposes.[1][5]

The toxicological properties have not been fully investigated. Handle with care and avoid

ingestion, inhalation, or contact with skin and eyes.[1]

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Always wear appropriate gloves and change them immediately if contaminated.

3. Step-by-Step Procedure for Preparing a 10 mM Stock Solution

3.1. Calculation: To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol ) ×

1000 (mg/g)

Example Calculation for 1 mL of 10 mM (R)-NVS-ZP7-4:

Mass (mg) = 0.010 mol/L × 0.001 L × 501.62 g/mol × 1000 mg/g = 5.02 mg
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3.2. Preparation Steps:

Equilibration: Allow the vial of (R)-NVS-ZP7-4 to warm to room temperature before opening

to prevent condensation of moisture.

Weighing: Carefully weigh out 5.02 mg of (R)-NVS-ZP7-4 powder and place it into a sterile

microcentrifuge tube or an appropriate vial.

Solvent Addition: Using a calibrated micropipette, add a portion of the total DMSO volume

(e.g., 800 µL for a final volume of 1 mL) to the tube containing the compound.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are present.

Optional: If the compound does not fully dissolve, place the tube in an ultrasonic bath for

5-10 minutes.

Final Volume Adjustment: Once the compound is fully dissolved, add DMSO to reach the

final desired volume of 1 mL.

Homogenization: Invert the tube several times to ensure the solution is homogeneous.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.[6]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), date of preparation, and your initials. Store the aliquots at -80°C for long-term storage

(up to one year) or at -20°C for short-term storage (up to one month).[2][6] Protect from light.

[2]
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Caption: Mechanism of (R)-NVS-ZP7-4 action via ZIP7 inhibition.
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Start

1. Weigh (R)-NVS-ZP7-4
(e.g., 5.02 mg)

2. Add Anhydrous DMSO
(e.g., 800 µL)

3. Dissolve Compound
(Vortex / Sonicate)

4. Adjust to Final Volume
(e.g., to 1 mL)

5. Aliquot into
Single-Use Tubes

6. Store at -80°C
(Protect from Light)

End
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Caption: Workflow for preparing (R)-NVS-ZP7-4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. caymanchem.com [caymanchem.com]

4. Discovery of a ZIP7 inhibitor from a Notch pathway screen - PMC [pmc.ncbi.nlm.nih.gov]

5. medkoo.com [medkoo.com]

6. selleckchem.com [selleckchem.com]

7. NVS-ZP7-4 | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Note: Preparation of (R)-NVS-ZP7-4 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579830#preparing-r-nvs-zp7-4-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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